5-Chloro-1-(3-nitrophenyl)-1-oxopentane
Overview
Description
5-Chloro-1-(3-nitrophenyl)-1-oxopentane is a useful research compound. Its molecular formula is C11H12ClNO3 and its molecular weight is 241.67 g/mol. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Molecular Interactions :
- A study by Kopylovich et al. (2011) demonstrated a novel shift of a nitro group in phenylhydrazo-β-diketone compounds, which could have implications for the synthesis and understanding of molecular interactions in similar compounds (Kopylovich et al., 2011).
Corrosion Inhibition :
- Lagrenée et al. (2001) investigated the inhibitive effect of substituted oxadiazoles, related to 5-Chloro-1-(3-nitrophenyl)-1-oxopentane, on the corrosion of mild steel in hydrochloric acid, highlighting potential applications in corrosion prevention (Lagrenée et al., 2001).
Cytotoxicity and Potential Therapeutic Applications :
- Das et al. (2006) explored the cytotoxic properties of compounds containing the 5-aryl-1-(4-nitrophenyl)-3-oxo-1,4-pentadienyl pharmacophore, which could be relevant for the development of new therapeutic agents (Das et al., 2006).
Polymer Synthesis and Applications :
- Abd-Alla and El-Shahawy (1992) discussed the synthesis of poly[2,5-bis(m-nitrobenzylidene)-cyclopentanone sulphide] and its theoretical studies, providing insights into the potential applications of these polymers in various fields (Abd-Alla & El-Shahawy, 1992).
Optical Storage and Polymer Science :
- Meng et al. (1996) explored azo polymers for reversible optical storage, indicating potential applications in data storage technologies (Meng et al., 1996).
Synthetic Chemistry and Catalysis :
- Watanabe et al. (1984) studied the ruthenium-catalyzed reduction of nitroarenes and azaaromatic compounds, which could be significant for synthetic chemistry and catalytic processes (Watanabe et al., 1984).
Properties
IUPAC Name |
5-chloro-1-(3-nitrophenyl)pentan-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12ClNO3/c12-7-2-1-6-11(14)9-4-3-5-10(8-9)13(15)16/h3-5,8H,1-2,6-7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GGTSSSWOQWTQRV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)CCCCCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12ClNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20621993 |
Source
|
| Record name | 5-Chloro-1-(3-nitrophenyl)pentan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20621993 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.67 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
487058-74-2 |
Source
|
| Record name | 5-Chloro-1-(3-nitrophenyl)pentan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20621993 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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